Cas no 1797151-14-4 (Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate)
Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- Z1649309032
- tert-butyl [2-methoxy-4-[[prop-2-ynyl(quinolin-2-ylmethyl)amino]methyl]phenyl] carbonate
- 1797151-14-4
- tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate
- AKOS033501534
- EN300-26623528
- Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate
-
- Inchi: 1S/C26H28N2O4/c1-6-15-28(18-21-13-12-20-9-7-8-10-22(20)27-21)17-19-11-14-23(24(16-19)30-5)31-25(29)32-26(2,3)4/h1,7-14,16H,15,17-18H2,2-5H3
- InChI Key: ZNGHIYLDRMOFSN-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(=CC=1OC)CN(CC#C)CC1C=CC2C=CC=CC=2N=1)C(C)(C)C
Computed Properties
- Exact Mass: 432.20490738g/mol
- Monoisotopic Mass: 432.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 60.9Ų
Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26623528-0.05g |
tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate |
1797151-14-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate
Comprehensive Overview of Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate (CAS No. 1797151-14-4)
The compound Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate (CAS No. 1797151-14-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its intricate molecular structure featuring a quinoline core and a propargyl moiety, this compound is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the context of kinase inhibitors and targeted therapies.
In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized healthcare. Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate aligns with these trends due to its modular design, which allows for further functionalization. Its CAS No. 1797151-14-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.
One of the key features of this compound is its quinoline scaffold, a privileged structure in medicinal chemistry known for its diverse pharmacological properties. The incorporation of a propargyl group enhances its reactivity, making it a versatile intermediate for click chemistry applications. This attribute is particularly valuable in the development of bioconjugates and probe molecules for studying biological pathways. Additionally, the tert-butyl carbonate protecting group offers stability under various synthetic conditions, facilitating its use in multi-step reactions.
The synthesis of Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate typically involves amide coupling and N-alkylation strategies, which are well-documented in organic chemistry literature. Researchers often optimize these protocols to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. The compound’s CAS No. 1797151-14-4 is a critical identifier for sourcing high-quality material from reputable suppliers, ensuring reproducibility in experimental workflows.
From a therapeutic perspective, derivatives of this compound have shown promise in modulating enzyme activity and protein-protein interactions. Its quinoline moiety is frequently associated with anti-inflammatory and anticancer properties, sparking interest in its potential as a lead compound for oncology research. Moreover, the propargylamine functionality is a hallmark of several neuroprotective agents, suggesting broader applications in neurodegenerative disease studies.
In the context of green chemistry and sustainable synthesis, efforts are underway to develop eco-friendly routes for producing Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate. Catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining efficiency. These innovations align with global trends toward green pharmaceuticals and responsible manufacturing.
As the scientific community continues to unravel the potential of CAS No. 1797151-14-4, collaborations between academia and industry are expected to accelerate its translation into clinical applications. The compound’s unique structural attributes and adaptability position it as a valuable asset in the quest for next-generation therapeutics. Whether as a research tool or a drug candidate, its impact on modern medicine is poised to grow in the coming years.
1797151-14-4 (Tert-butyl 2-methoxy-4-{[(prop-2-yn-1-yl)[(quinolin-2-yl)methyl]amino]methyl}phenyl carbonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)